Fabrication and optical enhancing properties of discrete supercrystals†
Nanoscale Pub Date: 2016-02-04 DOI: 10.1039/C5NR09017B
Abstract
Discrete gold nanoparticle crystals with tunable size and morphology are fabricated via a fast and inexpensive template-assisted method. The highly precise hierarchical organization of the plasmonic building blocks yields superstructures with outstanding behaviour for surface-enhanced Raman scattering analysis.
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